Cas no 86335-42-4 (1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl)-
• CAS No: 86335-42-4
• MF: C₁₅H₁₂INO₃S
• MW: 413.23015499115
• CID: 4251198
• PubChem ID: 76846501
• Update Time: 2025-10-28

1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-3-iodo-5-methoxy-1H-indole
• 86335-42-4
• 1h-indole,3-iodo-5-methoxy-1-(phenylsulfonyl)-
• EN300-1456644

• Inchi： 1S/C15H12INO3S/c1-20-11-7-8-15-13(9-11)14(16)10-17(15)21(18,19)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： QXYHHFHOSVOMMK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C2=C(C=C(OC)C=C2)C(I)=C1

Computed Properties

• Exact Mass: 412.95826Da
• Monoisotopic Mass: 412.95826Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl)-

1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) (CAS No. 86335-42-4): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) (CAS No. 86335-42-4) represents a significant intermediate in the realm of pharmaceutical synthesis, particularly in the development of biologically active molecules. This heterocyclic compound, characterized by its iodine and methoxy substituents, along with a phenylsulfonyl group, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives for their pharmacological properties. The indole scaffold is a core structural motif found in numerous bioactive compounds, including antimicrobial, antiviral, and anticancer agents. Among these derivatives, 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) stands out due to its unique substitution pattern, which enhances its utility as a building block for more complex molecules.

The iodine atom at the 3-position of the indole ring serves as a powerful handle for further functionalization via cross-coupling reactions. These reactions are pivotal in modern synthetic chemistry, enabling the construction of diverse molecular architectures with high precision. The presence of the methoxy group at the 5-position introduces additional electronic and steric effects, influencing the compound's reactivity and solubility characteristics. Meanwhile, the phenylsulfonyl group at the 1-position contributes to metabolic stability and enhances binding affinity to biological targets.

Recent advancements in synthetic methodologies have highlighted the importance of 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) in the preparation of novel therapeutic agents. For instance, studies have demonstrated its utility in generating substituted indoles with enhanced bioavailability and reduced toxicity. These modifications are crucial for optimizing drug-like properties, ensuring that lead compounds progress efficiently through preclinical and clinical trials.

The compound's role extends beyond mere intermediate synthesis; it also serves as a model system for understanding electronic effects and steric interactions within indole derivatives. Computational studies have shown that subtle changes in substituent placement can significantly alter the compound's electronic distribution, thereby modulating its interaction with biological receptors. This insight has been instrumental in designing molecules with tailored pharmacological profiles.

In addition to its synthetic value, 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) has been explored in various biological assays. Preliminary data suggest that derivatives of this compound exhibit promising activity against certain disease-related targets. For example, modifications at the iodine-bearing position have led to compounds with inhibitory effects on enzymes implicated in inflammatory pathways. Such findings underscore the compound's potential as a scaffold for developing next-generation therapeutics.

The growing interest in this compound is also reflected in its increasing demand within academic and industrial research settings. Chemical suppliers have recognized its significance and now offer high-purity grades suitable for sensitive applications. This accessibility has facilitated further exploration of its applications in medicinal chemistry and materials science.

The future of 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) lies in its integration into more sophisticated synthetic strategies and drug discovery programs. As research continues to uncover new biological targets and therapeutic needs, this intermediate will remain a valuable asset for chemists striving to develop innovative solutions. Its unique combination of functional groups ensures that it will continue to inspire novel synthetic approaches and pharmacological investigations.

In conclusion, 1H-Indole, 3-iodo-5-methoxy-1-(phenylsulfonyl) (CAS No. 86335-42-4) is a cornerstone in modern pharmaceutical synthesis. Its versatility as a synthetic intermediate and its potential biological applications make it an indispensable tool for researchers aiming to push the boundaries of drug development. As our understanding of molecular interactions deepens, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.